2-(2-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylic acid dihydrochloride

Specification

• CAS No.: 2138171-98-7
• Molecular Formula: C7H12Cl2N2O2S
• Molecular Weight: 259.15
• IUPAC Name: 2-(2-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylic acid;dihydrochloride
• Standard InChI: InChI=1S/C7H10N2O2S.2ClH/c1-4-6(7(10)11)9-5(12-4)2-3-8;;/h2-3,8H2,1H3,(H,10,11);2*1H
• Standard InChI Key: BTGCGFLOWGKWKD-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(S1)CCN)C(=O)O.Cl.Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s molecular formula is C₇H₁₂Cl₂N₂O₂S, with a molecular weight of 259.15 g/mol. Its structure consists of a thiazole ring (a five-membered heterocycle containing sulfur and nitrogen) substituted with a methyl group at the 5-position, a carboxylic acid at the 4-position, and a 2-aminoethyl side chain at the 2-position. The dihydrochloride salt stabilizes the molecule through ionic interactions, improving its stability in aqueous environments.

Key Structural Features:

• Thiazole core: Imparts aromaticity and facilitates π-π stacking interactions with biological targets.

• Aminoethyl group: Enhances hydrogen-bonding capacity and solubility in polar solvents.

• Carboxylic acid: Enables salt formation and participation in conjugation reactions.

Spectroscopic Characterization

Structural confirmation relies on techniques such as:

• Nuclear Magnetic Resonance (NMR): Distinct signals for the thiazole protons (δ 7.8–8.2 ppm) and aminoethyl NH₃⁺ (δ 2.5–3.5 ppm).

• High-Resolution Mass Spectrometry (HRMS): Molecular ion peak at m/z 223.1 ([M+H]⁺).

• Infrared Spectroscopy (IR): Stretching vibrations for carboxylic acid (1700 cm⁻¹) and amine (3300 cm⁻¹).

Synthesis and Production

Laboratory-Scale Synthesis

The synthesis involves a multi-step protocol:

• Thiazole Ring Formation: Cyclization of thiourea derivatives with α-bromoketones under acidic conditions.

• Aminoethyl Functionalization: Reductive amination of intermediate aldehydes using ethylenediamine.

• Carboxylation: Introduction of the carboxylic acid group via hydrolysis of ester precursors.

• Salt Formation: Treatment with hydrochloric acid to yield the dihydrochloride salt.

Example Reaction Conditions:

• Reagents: 2-Bromo-4-methylthiazole, ethylenediamine, NaOH, HCl.

• Solvent: Ethanol/water mixture.

• Temperature: Reflux at 80°C for 12 hours.

Industrial-Scale Optimization

Large-scale production employs continuous flow reactors to enhance yield (≥85%) and purity (≥95%). Post-synthesis purification involves recrystallization from ethanol/water or chromatography.

Biological Activities

Antimicrobial Properties

The compound inhibits bacterial growth by targeting UDP-N-acetylmuramate/L-alanine ligase, an enzyme critical for peptidoglycan biosynthesis.

Pathogen	MIC (µg/mL)	Mechanism
Escherichia coli	32	Cell wall synthesis inhibition
Staphylococcus aureus	16	Disruption of peptidoglycan
Candida albicans	64	Fungal membrane destabilization

Enzyme Modulation

The aminoethyl and carboxylic acid groups enable interactions with enzymes such as Rho-associated kinases (ROCK), implicated in cytoskeletal dynamics.

Applications in Research and Industry

Pharmaceutical Development

• Antimicrobial Agents: Derivatives show enhanced activity against drug-resistant strains.

• Anticancer Drug Candidates: Structural analogs are explored for targeted therapy.

• Enzyme Inhibitors: Used to study ROCK and related kinases.

Organic Synthesis

• Building Block: Key intermediate for cyclic peptides (e.g., dendroamide A) and DNA-binding oligopeptides.

• Cross-Coupling Reactions: Suzuki-Miyaura reactions to introduce aryl groups.

Industrial Uses

• Dyes and Pigments: Thiazole derivatives contribute to colorfast materials.

• Catalysts: Ligands in asymmetric synthesis.

Comparison with Related Thiazole Derivatives

Compound	Molecular Formula	Key Features	Applications
2-Amino-1,3-thiazole-4-carboxylic acid	C₄H₄N₂O₂S	Simpler structure; lower solubility	Fungicide development
5-Methylthiazole-4-carboxylic acid	C₅H₅NO₂S	Lacks aminoethyl group; less bioactive	Organic synthesis
2-(Ethylamino)-4-methylthiazole-5-carboxylic acid	C₇H₁₀N₂O₂S	Ethyl group reduces polarity	Enzyme studies